molecular formula C22H48N6O2 B8617331 N~1~,N~2~,N~4~-Tris(6-aminohexyl)aspartamide CAS No. 95758-48-8

N~1~,N~2~,N~4~-Tris(6-aminohexyl)aspartamide

Cat. No.: B8617331
CAS No.: 95758-48-8
M. Wt: 428.7 g/mol
InChI Key: URIFRKZNOXMWFA-UHFFFAOYSA-N
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Description

N~1~,N~2~,N~4~-Tris(6-aminohexyl)aspartamide is a useful research compound. Its molecular formula is C22H48N6O2 and its molecular weight is 428.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

95758-48-8

Molecular Formula

C22H48N6O2

Molecular Weight

428.7 g/mol

IUPAC Name

N,N'-bis(6-aminohexyl)-2-(6-aminohexylamino)butanediamide

InChI

InChI=1S/C22H48N6O2/c23-13-7-1-4-10-16-26-20(22(30)28-18-12-6-3-9-15-25)19-21(29)27-17-11-5-2-8-14-24/h20,26H,1-19,23-25H2,(H,27,29)(H,28,30)

InChI Key

URIFRKZNOXMWFA-UHFFFAOYSA-N

Canonical SMILES

C(CCCNC(CC(=O)NCCCCCCN)C(=O)NCCCCCCN)CCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dimethyl maleate (72 g, 0.5 moles) is added over a 2-3 hour period to a solution of 1,6-hexanediamine (174 g, 1.5 moles) in toluene (360 g) at 75°-80° C. The reaction temperature rises from 80° to 110° C. under reflux conditions. After the addition is completed, methanol is distilled at a reaction temperature of 120°-125° C. Additional toluene (320 g) is added to maintain reaction volume. The reaction may be followed by amine titration or by disappearance of the methyl ester in the 1H NMR spectrum. After the reaction is complete, toluene is removed under vacuum (50°-70° C., 15-20 mm Hg) to give N,N'-bis(6-aminohexyl)-2-[(6-aminohexyl)amino]butanediamide as a viscous liquid which solidifies on standing.
Quantity
72 g
Type
reactant
Reaction Step One
Quantity
174 g
Type
reactant
Reaction Step One
Quantity
360 g
Type
solvent
Reaction Step One
[Compound]
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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